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Compound of Interest

Compound Name: 4-Fluoropyridin-2-ol

Cat. No.: B1296432 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-alkylated 2-pyridones are crucial scaffolds in medicinal chemistry, appearing in a wide array

of pharmaceutical compounds. The introduction of a fluorine atom at the 4-position can

significantly modulate a molecule's physicochemical properties, such as basicity and metabolic

stability. 4-Fluoropyridin-2(1H)-one is an ambident nucleophile, meaning it can undergo

alkylation at either the nitrogen (N-alkylation) or the oxygen (O-alkylation) atom. Achieving high

regioselectivity for N-alkylation is often a critical challenge in the synthesis of target molecules.

This document provides an overview of common N-alkylation strategies, a detailed

experimental protocol, and a summary of reaction conditions to guide researchers in this

synthetic transformation.

The regioselectivity of the alkylation is influenced by several factors, including the choice of

base, solvent, electrophile (alkylating agent), and reaction temperature.[1] Harder electrophiles

and conditions that favor ionic intermediates (polar aprotic solvents) tend to promote O-

alkylation, while softer electrophiles and conditions that favor covalent character can lead to

preferential N-alkylation.

General Reaction Pathway
The N-alkylation of 4-Fluoropyridin-2(1H)-one typically proceeds by deprotonation with a

suitable base to form a pyridinoxide anion. This ambident anion can then react with an
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alkylating agent (R-X) at either the nitrogen or oxygen atom.
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Start

Combine 4-Fluoropyridin-2(1H)-one,
K₂CO₃, and DMF in a flask.

Add alkyl halide dropwise
at room temperature.

Heat reaction mixture
(e.g., 60-80 °C) and monitor

by TLC/LC-MS.

Cool to RT. Quench with water.
Extract with Ethyl Acetate.

Wash organic layer with water
and brine.

Dry organic layer over
Na₂SO₄ or MgSO₄.

Filter and concentrate
under reduced pressure.

Purify crude product by
silica gel chromatography.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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